Cas no 2172591-60-3 (4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one
• CAS No: 2172591-60-3
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6141525
• PubChem ID: 165848737
• Update Time: 2025-07-22

4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one
• EN300-1635947
• 2172591-60-3

• Inchi： 1S/C8H12N4O/c1-12-7(13)4-5(9)8(12)6-2-3-10-11-6/h2-3,5,8H,4,9H2,1H3,(H,10,11)
• InChI Key： RANRCTWNKVUSLA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2=CC=NN2)N1C)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75Ų

Additional information on 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one

Introduction to 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one (CAS No. 2172591-60-3)

4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2172591-60-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both amino and pyrazole functional groups in its molecular structure suggests a high degree of versatility, making it a valuable scaffold for medicinal chemists.

The compound’s structure consists of a pyrrolidinone core substituted with an amino group at the 4-position, a methyl group at the 1-position, and a 1H-pyrazole moiety at the 5-position. This arrangement of functional groups creates a rich chemical environment that can interact with biological targets in diverse ways. The pyrazole ring, in particular, is well-known for its role as a pharmacophore in numerous therapeutic agents, contributing to activities such as anti-inflammatory, antiviral, and anticancer effects.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one has been studied for its possible role in modulating various biological pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammation. The interactions between the amino group and the pyrazole ring are particularly noteworthy, as they can influence the compound’s solubility, stability, and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The pyrrolidinone scaffold is known to be present in several FDA-approved medications, highlighting its importance as a pharmacologically relevant structure. By incorporating additional functional groups or modifications, researchers can fine-tune the properties of 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one to enhance its efficacy and selectivity for specific biological targets.

Recent advances in drug design methodologies have enabled the exploration of complex molecular architectures with greater precision. Techniques such as virtual screening and structure-based drug design have been instrumental in identifying promising candidates like 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one. These approaches leverage computational power to predict how a molecule will behave within a biological system, thereby accelerating the drug discovery process.

The synthesis of 4-amino-1-methyl-5-(1H-pyrazol-3-yl)pyrrolidin-2-one presents an interesting challenge due to the complexity of its structure. However, modern synthetic techniques have made it possible to construct such molecules with high yield and purity. The use of transition metal-catalyzed reactions has been particularly useful in forming the key bonds within this compound’s framework. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-amino-1-methyl-5-(1H-pyrazol-3-y l)pyrrolidin -2-one are expected to play a significant role in addressing unmet medical needs. The combination of computational modeling with experimental validation provides a robust framework for evaluating their potential. Furthermore, collaborations between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits.

The future prospects for 4-amino -1-methyl -5-( 1 H -pyrazol -3 -yl )pyrrolidin -2-one are bright, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new applications. As our understanding of disease mechanisms evolves, so too will our ability to develop targeted therapies based on molecules like this one. The integration of cutting-edge technologies into drug discovery promises to bring about innovative treatments that could improve patient outcomes significantly.

In conclusion,4-amino -1-methyl -5-( 1 H -pyrazol -3 -yl )pyrrolidin -2-one (CAS No. 2172591 -60 -3) represents an exciting opportunity for medicinal chemists and pharmacologists alike. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research progresses，this compound is poised to contribute significantly to advancements in pharmaceutical science，offering hope for new therapies that address complex diseases.